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Compound of Interest

Compound Name: Antibacterial agent 187

Cat. No.: B12365231

In-depth Technical Guide: Antibacterial Agent
187

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Identifiers of Antibacterial Agent 187

Precise identification of a compound is fundamental to research and development. For
"Antibacterial agent 187," also known as IKE7 and cataloged under the identifier HY-162271,
the molecular formula and weight are crucial parameters.

Parameter Value

Compound Name Antibacterial agent 187

Alias IKE7

Catalog Number HY-162271

Molecular Formula Not available in public sources
Molecular Weight Not available in public sources

Despite extensive searches, the specific molecular formula and molecular weight for
Antibacterial Agent 187 (HY-162271/IKE7) are not publicly available at this time. This critical
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information is essential for accurate experimental design, including molar concentration
calculations and analytical characterization.

Mechanism of Action and Biological Activity

Antibacterial agent 187 (IKE7) is characterized as a derivative containing imidazole and
triazolacridone structures.[1][2][3] Its primary mechanism of action is the targeting of yeast
topoisomerase Il, an essential enzyme involved in DNA replication and transcription.[1][2][3]
This mode of action confers upon it antifungal properties.[1][2][3]

Experimental Data and Protocols

Further in-depth analysis and the creation of detailed experimental protocols and signaling
pathway diagrams are contingent upon the availability of the fundamental molecular weight and
formula of Antibacterial Agent 187. Without this information, the generation of a
comprehensive technical guide that meets the specified requirements is not possible.

Logical Workflow for Compound Characterization

The following diagram illustrates the necessary logical workflow that must be followed once the
core molecular identifiers are known.
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Logical Workflow for Compound Characterization

Obtain Molecular Formula and Weight

i

Calculate Molar Concentrations for Assays

i

Perform In Vitro Assays (e.g., MIC, IC50)

i

Elucidate Mechanism of Action (e.g., Topoisomerase Il Inhibition)

i

Conduct In Vivo Efficacy and Toxicity Studies

i

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

i

Lead Optimization and Drug Development

Click to download full resolution via product page

Caption: A flowchart illustrating the sequential steps for the characterization and development
of a novel antibacterial agent, starting from the fundamental molecular properties.

Conclusion

The development of a comprehensive technical guide for "Antibacterial agent 187" is currently
impeded by the lack of publicly available information regarding its molecular weight and
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chemical formula. These are indispensable prerequisites for the accurate presentation of
guantitative data, the detailing of experimental protocols, and the visualization of its biological
pathways. Researchers and drug development professionals are advised to seek this core
information from the supplier (MedChemExpress, HY-162271) to proceed with any meaningful
scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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